Cas no 920363-58-2 (N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide)

• Product Name: N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide
• CAS No: 920363-58-2
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 5458705
• Update Time: 2025-05-22

N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-3-methoxybenzamide
• N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide

• Inchi： 1S/C20H18FN3O3/c1-26-17-4-2-3-15(13-17)20(25)22-11-12-27-19-10-9-18(23-24-19)14-5-7-16(21)8-6-14/h2-10,13H,11-12H2,1H3,(H,22,25)
• InChI Key： ZHHZOKVJRFBUIS-UHFFFAOYSA-N
• SMILES： C(NCCOC1=NN=C(C2=CC=C(F)C=C2)C=C1)(=O)C1=CC=CC(OC)=C1

Additional information on N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide

Comprehensive Overview of N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide (CAS No. 920363-58-2)

N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide (CAS No. 920363-58-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridazine core and fluorophenyl substitution, exhibits potential applications in drug discovery and development. Its molecular structure combines a 3-methoxybenzamide moiety with a pyridazin-3-yloxy linker, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS No. 920363-58-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Recent studies have highlighted its relevance in targeting specific biological pathways, particularly in the context of kinase inhibition and receptor modulation. These properties align with current trends in precision medicine and personalized therapeutics, areas that dominate modern pharmaceutical research. Researchers are increasingly investigating such compounds for their potential to address unmet medical needs, including chronic diseases and metabolic disorders.

One of the most searched questions related to N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide revolves around its synthesis methods and mechanism of action. The compound's synthesis typically involves multi-step organic reactions, including aryl ether formation and amide coupling, which are well-documented in peer-reviewed journals. Its mechanism of action is believed to involve interaction with enzyme active sites or protein receptors, though detailed pharmacological studies are ongoing. This aligns with the growing public interest in drug discovery processes and how new medicines are developed.

From a structural-activity relationship (SAR) perspective, the 4-fluorophenyl group in N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide is thought to enhance binding affinity to biological targets. The methoxybenzamide segment, on the other hand, may contribute to the compound's pharmacokinetic properties, such as solubility and metabolic stability. Such insights are valuable for researchers designing next-generation therapeutics, a topic frequently explored in biomedical conferences and academic forums.

In the context of intellectual property and patent landscapes, CAS No. 920363-58-2 has been referenced in several patent applications, underscoring its commercial potential. The compound's versatility makes it a candidate for drug repurposing studies, a trending topic in pharmaceutical innovation. Additionally, its relevance to structure-based drug design tools, such as molecular docking and virtual screening, aligns with the increasing use of computational chemistry in modern research.

Environmental and toxicological profiles of N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide are also of interest to regulatory bodies and sustainability-focused researchers. While the compound is not classified as hazardous, its biodegradation and ecotoxicity are subjects of ongoing investigation. This reflects the broader shift toward green chemistry and environmentally friendly drug development practices.

In summary, N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-3-methoxybenzamide (CAS No. 920363-58-2) represents a promising scaffold in medicinal chemistry. Its structural features, combined with its potential biological activities, make it a valuable subject for further research. As the scientific community continues to explore its applications, this compound may contribute to advancements in therapeutic development and disease treatment strategies.